Tert-butyl N-(1-phenylbut-3-EN-2-YL)carbamate

• IUPAC Name: tert-butyl N-(1-phenylbut-3-en-2-yl)carbamate
• InChI: InChI=1S/C15H21NO2/c1-5-13(11-12-9-7-6-8-10-12)16-14(17)18-15(2,3)4/h5-10,13H,1,11H2,2-4H3,(H,16,17)
• InChI Key: WNAHEVXTGAEKIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C=C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

Tert-butyl N-(1-phenylbut-3-EN-2-YL)carbamate, or t-BuNPC, is an important organic compound used in a variety of scientific research applications. It is a versatile compound that can be used as a reagent for a variety of organic synthesis processes and as a tool in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Natural Product Derivatives : This compound has been utilized in the synthesis of (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, an intermediate in natural products like jaspine B with cytotoxic activity against human carcinoma cell lines (Tang et al., 2014).
• Chemical Structure Analysis : Studies have focused on the isomorphous crystal structures of derivatives, highlighting how molecules are linked via hydrogen and halogen bonds (Baillargeon et al., 2017).
• Synthesis Efficiency : Research has been conducted to develop more efficient synthesis methods for similar carbamate derivatives, emphasizing simplicity, cost efficiency, yield, and purification (Li et al., 2015).

Applications in Organic Synthesis

• Intermediate in Synthesis Processes : It serves as an important intermediate in various organic synthesis processes, particularly in the preparation of other complex molecules (Yang et al., 2009).
• Building Blocks for Drug Development : This compound and its derivatives have been used in synthesizing potential therapeutic agents, including antiarrhythmic and hypotensive drugs (Chalina et al., 1998).

Structural and Molecular Studies

• Molecular Interactions and Structures : Investigations into carbamate derivatives reveal an interplay of strong and weak hydrogen bonds, contributing to our understanding of molecular architectures (Das et al., 2016).
• Reactivity and Formation Studies : Research on the reactivity of similar compounds has led to the synthesis of new structures and the understanding of intramolecular carbamate salt formation (Evans et al., 2019).